Cas no 1805392-40-8 (Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate)

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate is a versatile pyridine-based intermediate widely used in pharmaceutical and agrochemical synthesis. Its structure features multiple reactive sites, including a bromo substituent at the 3-position, a chloromethyl group at the 2-position, and a difluoromethyl group at the 5-position, enabling diverse functionalization. The ester moiety at the 6-position enhances solubility and facilitates further derivatization. This compound is particularly valuable in the development of bioactive molecules due to its ability to serve as a key building block for heterocyclic systems. The presence of both halogen and difluoromethyl groups allows for selective cross-coupling reactions and the introduction of fluorinated motifs, which are critical in optimizing drug-like properties such as metabolic stability and lipophilicity. Its high purity and well-defined reactivity make it a reliable choice for advanced synthetic applications.

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate structure

1805392-40-8 structure

Product Name:Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate

CAS No:1805392-40-8

MF:C₉H₇BrClF₂NO₂

MW:314.511187791824

CID:4867538

Update Time:2025-07-02

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate
- Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)7-4(8(12)13)2-5(10)6(3-11)14-7/h2,8H,3H2,1H3
- InChI Key： IFZDXHGEBJAGPK-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(F)F)C(C(=O)OC)=NC=1CCl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 258
XLogP3: 2.8
Topological Polar Surface Area: 39.2

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029052481-1g	Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate	1805392-40-8	97%	1g	$1,460.20	2022-04-01

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Additional information on Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Guide to Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805392-40-8)

Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805392-40-8) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chloromethyl, and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Researchers are increasingly exploring its reactivity and utility in cross-coupling reactions, heterocyclic synthesis, and as a building block for complex molecules.

The structural complexity of Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate makes it a valuable intermediate in the development of bioactive compounds. Its pyridine core is a common motif in many FDA-approved drugs, and the presence of halogen substituents enhances its versatility in medicinal chemistry. Recent studies highlight its role in the synthesis of kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics in global health crises.

In agrochemical applications, this compound's difluoromethyl group contributes to its potential as a pesticide intermediate. The agricultural sector is increasingly focused on sustainable chemistry, and derivatives like Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate offer pathways to develop environmentally friendly solutions. Its stability under various conditions makes it a candidate for crop protection formulations, addressing the need for higher yields and reduced ecological impact.

From a synthetic perspective, the compound's multifunctional reactivity enables diverse transformations, including nucleophilic substitutions and palladium-catalyzed couplings. Laboratories worldwide are optimizing protocols to harness its full potential, particularly in high-throughput screening and combinatorial chemistry. The rise of AI-driven drug discovery has further amplified interest in such high-value intermediates, as computational models predict their utility in targeted therapies.

For researchers sourcing CAS No. 1805392-40-8, quality and purity are paramount. Reputable suppliers provide detailed analytical data, including HPLC, NMR, and MS spectra, to ensure consistency in experimental outcomes. Storage recommendations typically emphasize anhydrous conditions and low temperatures to preserve the compound's integrity, reflecting industry standards for fine chemicals.

The future of Methyl 3-bromo-2-(chloromethyl)-5-(difluoromethyl)pyridine-6-carboxylate lies in its adaptability to emerging trends like green chemistry and precision medicine. As regulatory frameworks evolve, its low toxicity profile and scalable synthesis position it as a sustainable choice for next-generation applications. Collaborative efforts between academia and industry continue to unlock its untapped potential, making it a compound to watch in the coming decade.